Cas no 760171-71-9 ((S)-1-(3-Bromophenyl)propan-1-amine)

• Product Name: (S)-1-(3-Bromophenyl)propan-1-amine
• CAS No: 760171-71-9
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD06761999
• CID: 2184391
• PubChem ID: 58250192
• Update Time: 2024-10-27

(S)-1-(3-Bromophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromophenyl)propylamine
• (S)-1-(3-Bromophenyl)propan-1-amine
• (1S)-1-(3-bromophenyl)propan-1-amine
• Benzenemethanamine, 3-bromo-alpha-ethyl-, (alphaS)-
• MFCD06761999
• N10952
• AKOS017357350
• BS-17492
• DB-309656
• SCHEMBL2401019
• CS-0150038
• 760171-71-9

• MDL： MFCD06761999
• Inchi： 1S/C9H12BrN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3/t9-/m0/s1
• InChI Key： MDAOMTRNTRIGOV-VIFPVBQESA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](CC)N

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines